Cas no 205584-67-4 (6-chloro-5-fluoro-2,3-dihydro-1H-Indole)

• Product Name: 6-chloro-5-fluoro-2,3-dihydro-1H-Indole
• CAS No: 205584-67-4
• MF: C₈H₇ClFN
• MW: 171.599284410477
• MDL: MFCD12913307
• CID: 252622
• PubChem ID: 22186072
• Update Time: 2025-06-08

6-chloro-5-fluoro-2,3-dihydro-1H-Indole Chemical and Physical Properties

Names and Identifiers

• 6-chloro-5-fluoro-2,3-dihydro-1H-Indole
• 1H-Indole,6-chloro-5-fluoro-2,3-dihydro-
• 6-CHLORO-5-FLUORO-1H-INDOLE
• 1H-Indole,6-chloro-5-fluoro-2,3-dihydro
• 6-CHLORO-5-FLUORO-2,3-DIHYDRO-INDOLE
• 6-chloro-5-fluoroindoline
• A4469
• FT-0687476
• SCHEMBL5827521
• RAC2-(PIPERAZIN-1-YL)-PROPIONICACID2H2O
• 1H-Indole, 6-chloro-5-fluoro-2,3-dihydro-
• A1-01955
• 205584-67-4
• DTXSID30623382
• MB12062
• AS-44322
• TQP1225
• AKOS024055725
• MFCD12913307
• A10638

• MDL： MFCD12913307
• Inchi： 1S/C8H7ClFN/c9-6-4-8-5(1-2-11-8)3-7(6)10/h3-4,11H,1-2H2
• InChI Key： RVYDZMQIYQISAU-UHFFFAOYSA-N
• SMILES： ClC1C(=CC2=C(C=1)NCC2)F

Computed Properties

• Exact Mass: 171.02500
• Monoisotopic Mass: 171.025
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12A^2
• XLogP3: 2.7

Experimental Properties

• Density: 1.313
• Boiling Point: 249.987°C at 760 mmHg
• Flash Point: 104.989°C
• Refractive Index: 1.557
• PSA: 12.03000
• LogP: 2.58510

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolines

Additional information on 6-chloro-5-fluoro-2,3-dihydro-1H-Indole

Introduction to 6-Chloro-5-Fluoro-2,3-Dihydro-1H-Indole (CAS No. 205584-67-4)

6-Chloro-5-fluoro-2,3-dihydro-1H-indole (CAS No. 205584-67-4) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the indole family, which is known for its wide range of biological activities and potential therapeutic applications. The unique combination of chloro and fluoro substituents on the indole ring imparts distinct chemical and biological properties, making it a valuable candidate for various drug discovery programs.

The molecular structure of 6-chloro-5-fluoro-2,3-dihydro-1H-indole consists of a substituted indole core with a chloro group at the 6-position and a fluoro group at the 5-position. These functional groups play crucial roles in modulating the compound's physicochemical properties, such as solubility, lipophilicity, and reactivity. The presence of these substituents also influences the compound's interaction with biological targets, thereby affecting its pharmacological profile.

Recent studies have highlighted the potential of 6-chloro-5-fluoro-2,3-dihydro-1H-indole in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties. In vitro assays have demonstrated its ability to inhibit key enzymes involved in the inflammatory response, such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings suggest that 6-chloro-5-fluoro-2,3-dihydro-1H-indole could be a promising lead compound for the development of novel anti-inflammatory drugs.

Beyond its anti-inflammatory activity, 6-chloro-5-fluoro-2,3-dihydro-1H-indole has also been investigated for its potential as an anticancer agent. Studies conducted by researchers at the National Cancer Institute have revealed that this compound can selectively inhibit the growth of certain cancer cell lines. Mechanistic investigations have indicated that it may act by disrupting cell cycle progression and inducing apoptosis in cancer cells. These preliminary results warrant further exploration to determine its efficacy in preclinical and clinical settings.

In addition to its direct biological activities, 6-chloro-5-fluoro-2,3-dihydro-1H-indole serves as an important building block in synthetic chemistry. Its unique structure makes it a valuable intermediate for the synthesis of more complex molecules with diverse biological activities. For example, it can be used as a starting material for the preparation of indole derivatives with enhanced pharmacological properties. This versatility has led to its widespread use in combinatorial chemistry and high-throughput screening campaigns aimed at identifying new drug candidates.

The synthesis of 6-chloro-5-fluoro-2,3-dihydro-1H-indole has been extensively studied, and several efficient routes have been developed. One common approach involves the reaction of 6-chloroindole with a suitable fluorinating agent under controlled conditions. Another method involves palladium-catalyzed cross-coupling reactions to introduce both the chloro and fluoro substituents onto the indole ring. These synthetic strategies have been optimized to achieve high yields and purity, making large-scale production feasible for industrial applications.

The safety profile of 6-chloro-5-fluoro-2,3-dihydro-1H-indole is an important consideration for its use in pharmaceutical research. Preclinical toxicology studies have shown that this compound exhibits low toxicity at therapeutic concentrations. However, as with any new chemical entity, comprehensive safety assessments are necessary to ensure its safe use in humans. Ongoing research is focused on evaluating its pharmacokinetic properties and potential side effects to guide future clinical trials.

In conclusion, 6-chloro-5-fluoro-2,3-dihydro-1H-indole (CAS No. 205584-67-4) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further investigation and development as a therapeutic agent. As research in this area continues to advance, it is likely that new insights into the properties and applications of this compound will emerge, contributing to the discovery of innovative treatments for various diseases.